Cas no 1214345-16-0 (3-Chloro-2-(trifluoromethyl)benzonitrile)

• Product Name: 3-Chloro-2-(trifluoromethyl)benzonitrile
• CAS No: 1214345-16-0
• MF: C₈H₃ClF₃N
• MW: 205.564331293106
• CID: 4563289
• PubChem ID: 91882333
• Update Time: 2025-06-21

3-Chloro-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(trifluoromethyl)benzonitrile
• 1214345-16-0
• F85664
• LEDKNKPTNXENHI-UHFFFAOYSA-N

• Inchi： 1S/C8H3ClF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
• InChI Key： LEDKNKPTNXENHI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(Cl)=C1C(F)(F)F

Computed Properties

• Exact Mass: 204.9906113g/mol
• Monoisotopic Mass: 204.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-2-(trifluoromethyl)benzonitrile

Comprehensive Analysis of 3-Chloro-2-(trifluoromethyl)benzonitrile (CAS No. 1214345-16-0)

3-Chloro-2-(trifluoromethyl)benzonitrile (CAS No. 1214345-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzonitrile derivative features a trifluoromethyl group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and crop protection agents. Its unique molecular structure, combining halogenated and nitrile functional groups, offers versatile reactivity for cross-coupling reactions and other transformations.

The compound's CAS number 1214345-16-0 is frequently searched in scientific databases, reflecting its growing relevance in high-value chemical synthesis. Recent trends show heightened interest in fluorinated compounds due to their metabolic stability and lipophilicity—properties critical for bioactive molecule design. 3-Chloro-2-(trifluoromethyl)benzonitrile aligns with this trend, as the CF3 group improves membrane permeability in drug candidates. Industry reports highlight its utility in constructing heterocyclic scaffolds, a key focus area for oncology and CNS drug development.

From an environmental perspective, the compound's nitrile moiety enables biodegradation pathways, addressing concerns about persistent organic pollutants. This characteristic resonates with the green chemistry movement, where researchers prioritize eco-friendly intermediates. Analytical studies using HPLC and GC-MS confirm its stability under standard storage conditions, making it a reliable reagent for high-throughput screening platforms. Patent filings reveal innovative applications in electronic materials, where its aromatic core contributes to charge transport in organic semiconductors.

Supply chain data indicates rising demand for CAS 1214345-16-0 across North America and Asia-Pacific regions, driven by contract research organizations and custom synthesis providers. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory safety protocols should be maintained. The compound's synthetic versatility is demonstrated in peer-reviewed journals, showcasing its role in palladium-catalyzed reactions and nucleophilic substitutions. These attributes position it as a strategic building block for next-generation therapeutics and advanced materials.

Emerging studies explore its potential in catalysis and material science, particularly for designing metal-organic frameworks (MOFs). The electron-withdrawing effects of its substituents make it valuable for tuning molecular electronics properties. As the chemical industry shifts toward sustainable synthesis, this compound's balanced reactivity profile meets both atom economy and process efficiency requirements. Its chromatographic purity (>98% by NMR) ensures reproducibility in multistep syntheses, a critical factor for GMP-compliant production.